![molecular formula C11H10ClNO4 B3347805 Acetic acid, [(5-chloro-1,2-benzisoxazol-3-yl)oxy]-, ethyl ester CAS No. 143869-62-9](/img/structure/B3347805.png)
Acetic acid, [(5-chloro-1,2-benzisoxazol-3-yl)oxy]-, ethyl ester
Overview
Description
“Acetic acid, [(5-chloro-1,2-benzisoxazol-3-yl)oxy]-, ethyl ester” is a chemical compound with the molecular formula C4H7ClO2 . It is also known by other names such as Chloroacetic acid ethyl ester, Ethyl α-chloroacetate, Ethyl chloroacetate, Ethyl chloroethanoate, Ethyl monochloracetate, Ethyl monochloroacetate, Ethyl chloracetate, Ethylester kyseliny chloroctove, UN 1181, Ethyl ester of chloroacetic acid, 2-Chloroacetic acid ethyl ester, Acetic acid, 2-chloro-, ethyl ester .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, the synthesis of N-[3-(chloromethyl)-1,2-benzisoxazol-5-yl]acetamide, a compound with a similar structure, was achieved through base-catalyzed cyclization of o-hydroxyphenylketoximes .Molecular Structure Analysis
The molecular structure of this compound can be represented as a 2D Mol file or as a computed 3D SD file . The 3D structure can be viewed using Java or Javascript .Chemical Reactions Analysis
The reactions of similar compounds, such as substituted (1,2-benzisoxazol-3-yl)acetates, with strong bases have been described. These esters undergo novel ring transformations on treatment with NaH, BuOK, or MeONa in DMF .Physical And Chemical Properties Analysis
The physical state of a similar compound, 2-(1,2-Benzisoxazol-3-yl)acetic acid, is reported to be a solid . Its appearance is off-white, and it has a melting point range of 123 - 125 °C .Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
properties
IUPAC Name |
ethyl 2-[(5-chloro-1,2-benzoxazol-3-yl)oxy]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO4/c1-2-15-10(14)6-16-11-8-5-7(12)3-4-9(8)17-13-11/h3-5H,2,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPUCVOOYNRRGHO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=NOC2=C1C=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90771636 |
Source
|
| Record name | Ethyl [(5-chloro-1,2-benzoxazol-3-yl)oxy]acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90771636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
143869-62-9 |
Source
|
| Record name | Ethyl [(5-chloro-1,2-benzoxazol-3-yl)oxy]acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90771636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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